N-(1-cyanocyclopropyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide

• IUPAC Name: N-(1-cyanocyclopropyl)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
• InChI: InChI=1S/C17H17N3O/c18-10-17(7-8-17)20-16(21)11-5-6-15-13(9-11)12-3-1-2-4-14(12)19-15/h5-6,9,19H,1-4,7-8H2,(H,20,21)
• InChI Key: QVJVXUDJMWGXNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)NC4(CC4)C#N
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

Cyanocyclopropyl compounds are a class of organic compounds that contain a cyclopropyl group (a three-membered carbon ring) and a nitrile group (a carbon-nitrogen triple bond, -C≡N). They are often used as intermediates in the synthesis of more complex organic compounds.

Synthesis Analysis

The synthesis of cyanocyclopropyl compounds often involves the reaction of a cyclopropyl halide with a cyanide ion. The cyanide ion acts as a nucleophile, attacking the electrophilic carbon attached to the halide, leading to the substitution of the halide with the cyanide group.

Molecular Structure Analysis

The molecular structure of cyanocyclopropyl compounds can be analyzed using various spectroscopic techniques, including X-ray diffraction, Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

Cyanocyclopropyl compounds can undergo various chemical reactions due to the presence of the reactive nitrile group and the strained cyclopropyl ring. For example, they can participate in nucleophilic substitution reactions with various nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of cyanocyclopropyl compounds, such as their boiling point, density, and solubility, can be predicted using various computational methods.

Mechanism of Action

The mechanism of action of cyanocyclopropyl compounds would depend on their specific structure and the context in which they are used. For example, if they are used as drugs or pesticides, their mechanism of action would involve interacting with specific biological targets.

Safety and Hazards

The safety and hazards associated with cyanocyclopropyl compounds would depend on their specific structure. Material safety data sheets (MSDS) should be consulted for information on the handling, storage, and disposal of these compounds.

Future Directions

The future directions in the research and application of cyanocyclopropyl compounds could involve the development of new synthetic methods, the design of new compounds with improved properties, and the exploration of new applications in areas such as medicine and materials science.